Cas no 175137-42-5 (Methyl 4,5-dibromo-3-methoxythiophene-2-carboxylate)

Methyl 4,5-dibromo-3-methoxythiophene-2-carboxylate is a brominated thiophene derivative with applications in organic synthesis and pharmaceutical research. The compound features a methoxy group and a methyl ester functionality, enhancing its reactivity in cross-coupling reactions and serving as a versatile intermediate for heterocyclic chemistry. The dibromo substitution at the 4,5-positions provides sites for further functionalization, making it valuable for constructing complex thiophene-based scaffolds. Its stability under standard conditions and well-defined reactivity profile facilitate its use in controlled synthetic transformations. This compound is particularly useful in the development of agrochemicals, materials science, and bioactive molecule synthesis due to its structural modularity and predictable reactivity.

Methyl 4,5-dibromo-3-methoxythiophene-2-carboxylate structure

175137-42-5 structure

Product Name:Methyl 4,5-dibromo-3-methoxythiophene-2-carboxylate

CAS No:175137-42-5

MF:C₇H₆Br₂O₃S

MW:329.99373960495

MDL:MFCD00205190

CID:111838

PubChem ID:2808414

Update Time:2025-06-08

Methyl 4,5-dibromo-3-methoxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4,5-dibromo-3-methoxythiophene-2-carboxylate
- 2-Thiophenecarboxylicacid, 4,5-dibromo-3-methoxy-, methyl ester
- 4,5-Dibromo-3-methoxy-thiophene-2-carboxylic acid methyl ester
- Maybridge3_001410
- FT-0769202
- EN300-269832
- SCHEMBL2682770
- DTXSID00384574
- HMS1435A02
- 175137-42-5
- RDCDDWLASWJAGM-UHFFFAOYSA-N
- CS-0243928
- 2-Thiophenecarboxylic acid, 4,5-dibromo-3-methoxy-, methyl ester
- IDI1_012797
- MDL： MFCD00205190
- Inchi： 1S/C7H6Br2O3S/c1-11-4-3(8)6(9)13-5(4)7(10)12-2/h1-2H3
- InChI Key： RDCDDWLASWJAGM-UHFFFAOYSA-N
- SMILES： BrC1=C(SC(C(=O)OC)=C1OC)Br

Computed Properties

Exact Mass: 327.84038
Monoisotopic Mass: 327.84044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 63.8Å²

Experimental Properties

PSA: 35.53

Methyl 4,5-dibromo-3-methoxythiophene-2-carboxylate Pricemore >>

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